Cas no 2172619-49-5 (2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enoylpiperidin-2-yl}acetic acid)
2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enoylpiperidin-2-yl}acetic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enoylpiperidin-2-yl}acetic acid
- 2172619-49-5
- EN300-1530393
- 2-{1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbut-2-enoyl]piperidin-2-yl}acetic acid
-
- Inchi: 1S/C27H30N2O5/c1-18(26(32)29-15-7-6-8-19(29)16-25(30)31)13-14-28-27(33)34-17-24-22-11-4-2-9-20(22)21-10-3-5-12-23(21)24/h2-5,9-13,19,24H,6-8,14-17H2,1H3,(H,28,33)(H,30,31)/b18-13+
- InChI Key: YPHJXFPOEVJOAY-QGOAFFKASA-N
- SMILES: O=C(/C(/C)=C/CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CCCCC1CC(=O)O
Computed Properties
- Exact Mass: 462.21547206g/mol
- Monoisotopic Mass: 462.21547206g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 34
- Rotatable Bond Count: 8
- Complexity: 759
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 95.9Ų
2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enoylpiperidin-2-yl}acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1530393-0.05g |
2-{1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbut-2-enoyl]piperidin-2-yl}acetic acid |
2172619-49-5 | 0.05g |
$2829.0 | 2023-06-05 | ||
| Enamine | EN300-1530393-0.1g |
2-{1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbut-2-enoyl]piperidin-2-yl}acetic acid |
2172619-49-5 | 0.1g |
$2963.0 | 2023-06-05 | ||
| Enamine | EN300-1530393-0.25g |
2-{1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbut-2-enoyl]piperidin-2-yl}acetic acid |
2172619-49-5 | 0.25g |
$3099.0 | 2023-06-05 | ||
| Enamine | EN300-1530393-0.5g |
2-{1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbut-2-enoyl]piperidin-2-yl}acetic acid |
2172619-49-5 | 0.5g |
$3233.0 | 2023-06-05 | ||
| Enamine | EN300-1530393-1.0g |
2-{1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbut-2-enoyl]piperidin-2-yl}acetic acid |
2172619-49-5 | 1g |
$3368.0 | 2023-06-05 | ||
| Enamine | EN300-1530393-2.5g |
2-{1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbut-2-enoyl]piperidin-2-yl}acetic acid |
2172619-49-5 | 2.5g |
$6602.0 | 2023-06-05 | ||
| Enamine | EN300-1530393-5.0g |
2-{1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbut-2-enoyl]piperidin-2-yl}acetic acid |
2172619-49-5 | 5g |
$9769.0 | 2023-06-05 | ||
| Enamine | EN300-1530393-10.0g |
2-{1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbut-2-enoyl]piperidin-2-yl}acetic acid |
2172619-49-5 | 10g |
$14487.0 | 2023-06-05 | ||
| Enamine | EN300-1530393-50mg |
2-{1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbut-2-enoyl]piperidin-2-yl}acetic acid |
2172619-49-5 | 50mg |
$2829.0 | 2023-09-26 | ||
| Enamine | EN300-1530393-100mg |
2-{1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbut-2-enoyl]piperidin-2-yl}acetic acid |
2172619-49-5 | 100mg |
$2963.0 | 2023-09-26 |
2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enoylpiperidin-2-yl}acetic acid Related Literature
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
Additional information on 2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enoylpiperidin-2-yl}acetic acid
Introduction to 2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enoylpiperidin-2-yl}acetic Acid (CAS No. 2172619-49-5)
2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enoylpiperidin-2-yl}acetic acid, identified by its CAS number 2172619-49-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study for potential therapeutic applications.
The molecular structure of 2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enoylpiperidin-2-yl}acetic acid is characterized by its intricate arrangement of functional groups, which contribute to its unique chemical properties. The presence of a fluorene moiety, specifically (9H-fluoren-9-yl)methoxycarbonyl, introduces a rigid aromatic ring system that enhances the compound's stability and reactivity. Additionally, the amine and carboxylic acid functionalities provide opportunities for further derivatization and interaction with biological targets.
In recent years, there has been a growing interest in developing novel compounds that can modulate biological pathways associated with various diseases. The piperidin scaffold in this molecule is particularly noteworthy, as it is commonly found in many bioactive pharmaceuticals due to its ability to mimic natural amino acid structures and interact with biological receptors. The specific substitution pattern on the piperidine ring in this compound suggests potential activity in inhibiting enzymes or receptors involved in inflammatory responses, cancer progression, and other metabolic disorders.
One of the most compelling aspects of 2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enoylpiperidin-2-yl}acetic acid is its potential as a lead compound for drug discovery. The combination of the fluorene derivative and the piperidine moiety creates a molecular framework that can be fine-tuned to optimize binding affinity and selectivity. This has led to several research groups exploring its derivatives as candidates for treating conditions such as neurodegenerative diseases, autoimmune disorders, and metabolic syndromes.
The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The introduction of the methoxycarbonyl group at the amine position is particularly critical, as it not only enhances the compound's solubility but also provides a site for further functionalization. Advanced synthetic techniques, including palladium-catalyzed cross-coupling reactions and protecting group strategies, are often employed to construct the complex molecular architecture efficiently.
Recent studies have highlighted the biological activity of derivatives related to 2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enoylpiperidin-2-y l}acetic acid. For instance, modifications to the fluorene moiety have shown enhanced binding affinity to certain protein targets, while alterations to the piperidine ring have improved metabolic stability. These findings underscore the importance of structural optimization in developing potent and selective pharmaceutical agents.
The pharmacokinetic properties of this compound are also under investigation. Understanding how the molecule is absorbed, distributed, metabolized, and excreted (ADME) is crucial for assessing its potential as a drug candidate. Preliminary studies suggest that the presence of polar functional groups may influence its solubility and bioavailability, which are key factors in determining therapeutic efficacy.
In conclusion, 2-{1 -4 -({(9H-fluoren - 9 - ylmethoxycarbonyl }amino ) - 2 - methylbut - 2 - en o ylpiperidin - 2 - y l }acetic acid represents a significant advancement in medicinal chemistry. Its complex structure and promising biological activities make it an attractive candidate for further development. As research continues to uncover new derivatives and applications, this compound is poised to play a vital role in addressing some of the most challenging health issues faced today.
2172619-49-5 (2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enoylpiperidin-2-yl}acetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)